Cas no 61539-85-3 (Cyclohexane, 1-bromo-1-hexyl-)

• Product Name: Cyclohexane, 1-bromo-1-hexyl-
• CAS No: 61539-85-3
• MF: C₁₂H₂₃Br
• MW: 247.21502327919
• CID: 475749
• PubChem ID: 57169789
• Update Time: 2025-04-19

Cyclohexane, 1-bromo-1-hexyl- Chemical and Physical Properties

Names and Identifiers

• Cyclohexane, 1-bromo-1-hexyl-
• 1-bromo-1-hexylcyclohexane
• SCHEMBL11592453
• 61539-85-3
• DTXSID60720459

• Inchi： 1S/C12H23Br/c1-2-3-4-6-9-12(13)10-7-5-8-11-12/h2-11H2,1H3
• InChI Key： USEPSUOFDKNCHV-UHFFFAOYSA-N
• SMILES： BrC1(CCCCCC)CCCCC1

Computed Properties

• Exact Mass: 246.09839
• Monoisotopic Mass: 246.09831g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0